Abacavir 5’-Phosphate

• CAS No.: 136470-77-4
• Product Name: Abacavir 5’-Phosphate
• Molecular Formula: C14H19N6O4P
• Molecular Weight: 366.31 g/mol
• IUPAC Name: [(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C14H19N6O4P/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-24-25(21,22)23/h1,4,7-10H,2-3,5-6H2,(H2,21,22,23)(H3,15,17,18,19)/t8-,10+/m1/s1
• Standard InChIKey: YQBOXVWMECPEJS-SCZZXKLOSA-N
• Isomeric SMILES: C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)[C@@H]4C[C@@H](C=C4)COP(=O)(O)O
• Canonical SMILES: C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)COP(=O)(O)O
• Appearance: White Solid
• Melting Point: 189-194 °C
• Description: Abacavir monophosphate is the organic phosphate that is the 5'-monophosphate of abacavir. It has a role as a metabolite. It is a member of 2,6-diaminopurines and an organic phosphate. It derives from an abacavir.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (1S,4R)- 4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol Dihydrogen Phosphate (Ester); (1S-cis)-Abacavir Monophosphate
• PubChem Compound: 469588
• Last Modified: Nov 11 2021